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Compound of Interest

Compound Name: Octanoic hydrazide

Cat. No.: B1217089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
octanoic hydrazide, a key intermediate in various synthetic pathways. The document outlines
its core physicochemical properties, details the experimental protocols for their determination,
and illustrates a common synthetic workflow.

Core Physicochemical Data

Octanoic hydrazide, also known as caprylic hydrazide, is a white crystalline solid at room
temperature. Its physical properties are critical for its handling, reaction setup, and purification
in a laboratory or industrial setting.

Table 1: Physicochemical Properties of Octanoic

Hydrazide

Property Value Conditions
Melting Point 87-89 °C Standard Pressure
Boiling Point 301.8 °C 760 mmHg

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5]
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental to verifying the purity and
identity of a chemical compound. The following sections detail standardized laboratory
procedures for these measurements.

Protocol 1: Melting Point Determination via Capillary
Method

The melting point of a solid is the temperature range over which it transitions from a solid to a
liquid phase. For pure crystalline compounds, this range is typically narrow. The capillary
method is a common and reliable technique for this determination.[4][6][7]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Octanoic hydrazide sample, finely powdered

Heating medium (e.g., silicone oil for Thiele tube)

Procedure:

o Sample Preparation: A small amount of finely powdered octanoic hydrazide is introduced
into the open end of a capillary tube. The tube is then gently tapped on a hard surface to
pack the solid into the sealed end, aiming for a sample height of 2-3 mm.[6][8]

e Apparatus Setup:

o Mel-Temp: The capillary tube is placed into the designated slot in the heating block of the
apparatus.

o Thiele Tube: The capillary tube is attached to a thermometer using a small rubber band,
ensuring the sample is aligned with the thermometer bulb. This assembly is then inserted
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into the Thiele tube containing a heating oil, such that the oil level is above the sample.[7]

o Heating and Observation: The apparatus is heated at a steady rate. As the temperature
approaches the expected melting point, the heating rate is slowed to approximately 1-2 °C
per minute to ensure thermal equilibrium.

o Data Recording: Two temperatures are recorded to define the melting range:
o T1: The temperature at which the first drop of liquid becomes visible.[6]

o T2: The temperature at which the entire sample has completely melted into a transparent
liquid.[6]

o Purity Assessment: A sharp melting range (e.g., 0.5-1.0 °C) is indicative of a pure compound.
Impurities typically cause a depression and broadening of the melting range.[7]

Protocol 2: Boiling Point Determination by Microscale
Method

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. For small sample quantities, the microscale capillary
method is highly effective.[9][10][11]

Apparatus and Materials:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (Thiele tube or aluminum block)

Liquid sample (Octanoic hydrazide, melted)

Procedure:
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o Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into a small test
tube.

o Capillary Insertion: A capillary tube is placed inside the test tube with its open end
submerged in the liquid and the sealed end protruding above the surface.

o Apparatus Setup: The test tube is attached to a thermometer and placed in a heating bath
(like a Thiele tube). The setup should ensure that the sample is heated uniformly.[9][11]

e Heating and Observation: The apparatus is heated gently. As the temperature rises, air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

» Boiling Point Identification: Heating is continued until a continuous and rapid stream of
bubbles emerges from the capillary tip. At this point, the heat source is removed, and the
apparatus is allowed to cool slowly.[9]

o Data Recording: The boiling point is the temperature at which the bubbling stops and the
liquid is drawn back into the capillary tube. This signifies that the vapor pressure of the liquid
equals the external atmospheric pressure.[9][11]

o Pressure Correction: The recorded boiling point should be noted along with the ambient
barometric pressure, as boiling point is pressure-dependent.

Synthetic Workflow Visualization

Octanoic hydrazide is commonly synthesized from its corresponding carboxylic acid, octanoic
acid, and hydrazine hydrate. This reaction is a fundamental transformation in organic chemistry
for producing hydrazide derivatives, which are precursors to many heterocyclic compounds.[1]
[12] The following diagram illustrates a generalized experimental workflow for this synthesis.
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Caption: Generalized workflow for the synthesis of Octanoic Hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

